Cas no 111318-35-5 (Benzonitrile,4-(acetyloxy)-3-nitro-)

• Product Name: Benzonitrile,4-(acetyloxy)-3-nitro-
• CAS No: 111318-35-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 200875
• PubChem ID: 183248
• Update Time: 2025-04-19

Benzonitrile,4-(acetyloxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(acetyloxy)-3-nitro-
• 4-Acetamido-3-nitrobenzonitrile
• ACETIC ACID 4-CYANO-2-NITRO-PHENYL ESTER
• (4-cyano-2-nitro-phenyl) Acetate
• Benzonitrile, 4-(acetyloxy)-3-nitro-
• SCHEMBL9845846
• 111318-35-5
• AKOS017342901
• 4-CYANO-2-NITROPHENYL ACETATE
• DTXSID90912108
• AKOS025396848
• (4-cyano-2-nitrophenyl) acetate

• Inchi： 1S/C9H6N2O4/c1-6(12)15-9-3-2-7(5-10)4-8(9)11(13)14/h2-4H,1H3
• InChI Key： HVEBVXRXNJEDSX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 346.2°Cat760mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.568
• PSA: 95.91000
• LogP: 1.91498